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Compound of Interest

Compound Name: FA-Gly-Phe-Leu

Cat. No.: B1446228

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various substrates for chymotrypsin, a key
serine protease involved in digestion and a common target in drug discovery. While direct
kinetic data for the specific substrate FA-Gly-Phe-Leu is not readily available in the cited
literature, this guide presents a comprehensive analysis of closely related and commonly used
chymotrypsin substrates to offer valuable comparative insights. The performance of these
substrates is evaluated based on their kinetic parameters, providing a quantitative basis for
substrate selection in research and assay development.

Performance Comparison of Chymotrypsin
Substrates

The efficiency of a chymotrypsin substrate is determined by its kinetic parameters: the
Michaelis constant (Km), the catalytic constant (kcat), and the catalytic efficiency (kcat/Km). Km
reflects the substrate concentration at which the reaction rate is half of the maximum, with a
lower Km indicating a higher affinity of the enzyme for the substrate. The kcat value represents
the turnover number, or the number of substrate molecules converted to product per enzyme
molecule per unit time. The ratio kcat/Km is a measure of the enzyme's overall catalytic
efficiency.
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The following table summarizes the kinetic constants for a selection of chymotrypsin

substrates.
Substrate Km (mM) kcat (s7%) kcat/Km (M—'s™?)
N-Acetyl-L-
phenylalanine methyl 1.6 59 3.7 x10%
ester

N-Acetyl-glycyl-L-
phenylalanine methyl 0.3 98 3.3x10°

ester

N-Acetyl-(glycyl)2-L-
phenylalanine methyl 0.2 120 6.0 x 10°

ester

N-Acetyl-(glycyl)s-L-
phenylalanine methyl 0.2 125 6.3 x 10°

ester

N-Succinyl-(Ala)2-Pro-

. - 0.089 10.0 (uM~tmin~1) 112 x 10

Phe-p-nitroanilide
Acetyl-Tyr-Gly-amide 0.023 0.50 22
Acetyl-Tyr-O-

0.0007 193 2.8 x10°
Ethylester
N-acetyl-L-Trp-

0.097 27 2.8x10°
ethylester
N-acetyl-L-Trp-

0.095 28 29x 105
methylester
N-acetyl-L-Trp-p-

_ Y PP 0.002 31 1.6 x 107

nitrophenylester
N-acetyl-L-Trp-amide 7.3 0.026 3.6

Enzymatic Reaction of Chymotrypsin
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The catalytic mechanism of chymotrypsin involves a catalytic triad of serine, histidine, and
aspartate residues in the active site. The hydrolysis of the peptide bond occurs in a two-step
"ping-pong" mechanism, involving the formation of a covalent acyl-enzyme intermediate.
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¢ To cite this document: BenchChem. [A Comparative Guide to Chymotrypsin Substrates:
Performance and Experimental Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1446228#fa-gly-phe-leu-vs-other-chymotrypsin-
substrates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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